Cas no 2138521-78-3 (4-(Propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine)

• Product Name: 4-(Propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine
• CAS No: 2138521-78-3
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 6562951
• PubChem ID: 165849745
• Update Time: 2025-06-15

4-(Propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine
• 2138521-78-3
• EN300-1158048
• 4-(Propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine

• Inchi： 1S/C12H20N2S/c1-8(2)10-4-3-9(13)7-11(10)12-14-5-6-15-12/h5-6,8-11H,3-4,7,13H2,1-2H3
• InChI Key： KMKBDGZEJMNYLA-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1CC(CCC1C(C)C)N

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(Propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine

Introduction to 4-(Propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine (CAS No. 2138521-78-3)

4-(Propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2138521-78-3, belongs to a class of molecules that integrate cyclohexane, thiazole, and aliphatic side chains, making it a promising candidate for further investigation in drug discovery and development. The presence of multiple heterocyclic and aliphatic moieties in its structure suggests a rich chemical diversity that could be exploited for therapeutic purposes.

The molecular architecture of 4-(Propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine consists of a cyclohexane ring substituted at the 3-position with a 1,3-thiazole moiety and at the 4-position with a propan-2-yl group. The thiazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antifungal, antibacterial, and anticancer agents. Its sulfur and nitrogen atoms contribute to the compound's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The cyclohexane ring provides steric bulk and conformational flexibility, which can influence the compound's binding affinity and pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 4-(Propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine with greater accuracy. Studies using virtual screening and docking simulations have identified possible interactions with enzymes and receptors involved in inflammatory pathways, making this compound a candidate for further exploration in the treatment of chronic inflammatory diseases. The aliphatic side chain introduced by the propan-2-yl group may also play a role in modulating solubility and metabolic stability, which are critical factors in drug design.

In vitro studies have begun to elucidate the pharmacological profile of 4-(Propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine, revealing promising activities against certain cancer cell lines. The thiazole moiety has been shown to disrupt microtubule formation and induce apoptosis in tumor cells, while the cyclohexane ring may enhance membrane permeability, facilitating intracellular delivery. These findings align with emerging research trends that emphasize the importance of hybrid molecules in overcoming multidrug resistance in cancer therapy. Additionally, preliminary toxicity assessments suggest that this compound exhibits moderate hepatotoxicity at higher doses but remains relatively safe at therapeutic concentrations.

The synthesis of 4-(Propan-2-yl)-3-(1,3-thiazol-2-yl)cyclohexan-1-amine presents both challenges and opportunities for medicinal chemists. Traditional synthetic routes involve multi-step reactions such as nucleophilic substitution, cyclization, and reduction, which require careful optimization to ensure high yield and purity. However, recent developments in catalytic methods have provided more efficient pathways for constructing complex heterocyclic systems. For instance, transition metal-catalyzed cross-coupling reactions can be employed to introduce the thiazole ring onto the cyclohexane scaffold with high selectivity. These advances not only streamline the synthetic process but also open doors for modifying the core structure to improve pharmacological properties.

The potential applications of 4-(Propan-2-y)-l)-3-(l,l-thiazol-l-l)-cyclohexan-l-am ine extend beyond oncology; it may also have utility in neurological disorders due to its ability to modulate neurotransmitter systems. The thiazole ring has been reported to interact with serotonin receptors, suggesting potential benefits in treating depression or anxiety disorders. Furthermore, its structural similarity to known antipsychotic agents warrants further investigation into its effects on dopamine receptor activity. As our understanding of neural pathways continues to grow, compounds like this one could serve as valuable tools for exploring new therapeutic strategies.

Regulatory considerations are an essential aspect of advancing 4-(Propan-z-oxy)-l)-z(,-z-thiazol-z-z)cyclohexanz-l-am ine into clinical development. Compliance with Good Manufacturing Practices (GMP) is necessary for producing high-quality materials for preclinical studies. Additionally, thorough characterization through spectroscopic techniques such as NMR spectroscopy and mass spectrometry ensures that the compound is synthesized correctly and consistently. Collaborations between academic institutions and pharmaceutical companies can facilitate these processes by leveraging expertise in synthetic chemistry and regulatory affairs.

The future directions for research on 4-(Propan-z-oxy)-l)-z(,-z-thiazol-z-z)cyclohexanz-l-am ine include exploring its mechanism of action in greater detail through biochemical assays and animal models. Understanding how this compound interacts with biological targets at a molecular level will provide insights into its therapeutic potential and limitations. Furthermore, structure-based drug design approaches can be employed to modify specific regions of the molecule to enhance efficacy or reduce side effects. As computational tools become more sophisticated, virtual screening will continue to play a pivotal role in identifying novel derivatives worth synthesizing.

In conclusion,4-(Propan-z-oxy)-l)-z(,-z-thiazol-z-z)cyclohexanz-l-am ine (CAS No. 2138521--78--z) represents an intriguing candidate for further pharmaceutical development due to its complex structure,molecular diversity,and preliminary biological activities observed both in vitroandin silico studies Its integrationof cyclohexane,thiazole,and aliphaticmoieties offersa unique chemical scaffoldwithpotential applicationsin oncology,neurology,and other therapeutic areas As research progresses,thiscompoundholds promisefor contributingto next-generation treatmentsbyaddressingunmetmedical needs through innovative drug design strategies